Cas no 54469-41-9 (Diethyl 2-(1,3-dioxoinden-2-ylidene)propanedioate)

• Product name: Diethyl 2-(1,3-dioxoinden-2-ylidene)propanedioate
• CAS No: 54469-41-9
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 941437
• PubChem ID: 316334

Diethyl 2-(1,3-dioxoinden-2-ylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(1,3-dioxoinden-2-ylidene)propanedioate
• 54469-41-9
• NSC-243906
• DTXSID80311580
• NSC243906

• Inchi： InChI=1S/C16H14O6/c1-3-21-15(19)12(16(20)22-4-2)11-13(17)9-7-5-6-8-10(9)14(11)18/h5-8H,3-4H2,1-2H3
• InChI Key： UYAWTTOPWPXQRG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C1C(=O)C2=CC=CC=C2C1=O)C(=O)OCC

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 401.4°C at 760 mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.569
• PSA: 86.74
• LogP: 1.48840